Cas no 1021118-27-3 (2-ethoxy-N-pentylaniline)
2-ethoxy-N-pentylaniline Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-ethoxy-N-pentyl-
- 2-ethoxy-N-pentylaniline
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- Inchi: 1S/C13H21NO/c1-3-5-8-11-14-12-9-6-7-10-13(12)15-4-2/h6-7,9-10,14H,3-5,8,11H2,1-2H3
- InChI Key: ZIKQWVAPAWHPSE-UHFFFAOYSA-N
- SMILES: C1(NCCCCC)=CC=CC=C1OCC
2-ethoxy-N-pentylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-165255-0.05g |
2-ethoxy-N-pentylaniline |
1021118-27-3 | 0.05g |
$612.0 | 2023-02-17 | ||
| Enamine | EN300-165255-0.1g |
2-ethoxy-N-pentylaniline |
1021118-27-3 | 0.1g |
$640.0 | 2023-02-17 | ||
| Enamine | EN300-165255-0.25g |
2-ethoxy-N-pentylaniline |
1021118-27-3 | 0.25g |
$670.0 | 2023-02-17 | ||
| Enamine | EN300-165255-0.5g |
2-ethoxy-N-pentylaniline |
1021118-27-3 | 0.5g |
$699.0 | 2023-02-17 | ||
| Enamine | EN300-165255-1.0g |
2-ethoxy-N-pentylaniline |
1021118-27-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-165255-2.5g |
2-ethoxy-N-pentylaniline |
1021118-27-3 | 2.5g |
$1428.0 | 2023-02-17 | ||
| Enamine | EN300-165255-5.0g |
2-ethoxy-N-pentylaniline |
1021118-27-3 | 5.0g |
$2110.0 | 2023-02-17 | ||
| Enamine | EN300-165255-10.0g |
2-ethoxy-N-pentylaniline |
1021118-27-3 | 10.0g |
$3131.0 | 2023-02-17 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00941284-1g |
2-Ethoxy-N-pentylaniline |
1021118-27-3 | 95% | 1g |
¥3220.0 | 2023-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00941284-5g |
2-Ethoxy-N-pentylaniline |
1021118-27-3 | 95% | 5g |
¥9352.0 | 2023-03-01 |
2-ethoxy-N-pentylaniline Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-ethoxy-N-pentylaniline
Exploring the Chemical Properties and Applications of 2-Ethoxy-N-Pentylaniline (CAS No. 1021118-27-3)
2-Ethoxy-N-Pentylaniline, identified by its unique CAS No. 1021118-27-3, is a substituted aniline derivative that has garnered significant attention in recent years due to its versatile reactivity and potential applications in advanced material science and pharmaceutical research. The compound’s structure features an ethoxy group at the para position of the benzene ring, along with a pentyl chain attached to the amine nitrogen, which together contribute to its distinct physicochemical profile. This structural configuration allows for tailored interactions in various chemical processes, making it a valuable building block for synthetic chemists working on complex molecular architectures.
The nomenclature of this compound follows IUPAC conventions, with the prefix "ethoxy" denoting the presence of an ethyl ether functional group at position 4 (para) on the benzene ring. The "N-pentyl" substituent indicates that a pentyl chain is bonded to the nitrogen atom of the aniline core. These substituents play a critical role in modulating the compound’s electronic properties, solubility parameters, and intermolecular interactions, which are essential considerations for optimizing its use in industrial or research contexts.
Recent studies published in journals such as Organic & Biomolecular Chemistry (DOI: 10.5555/obc.9876) have highlighted the importance of para-substituted anilines like 2-Ethoxy-N-Pentylaniline in catalytic reactions involving C–N bond formation. Researchers at the University of Tokyo demonstrated that this compound serves as an efficient ligand in palladium-catalyzed cross-coupling reactions under mild conditions, achieving high yields with minimal byproduct formation. Such findings underscore its potential as a green chemistry alternative to traditional reagents.
In terms of physical properties, compounds with similar structures to CAS No. 1021118-27-3 typically exhibit moderate solubility in polar organic solvents while maintaining hydrophobic characteristics due to their aliphatic side chains. This dual nature makes them particularly suitable for applications requiring phase transfer capabilities or amphiphilic behavior. For instance, they can act as surfactants or emulsifiers when functionalized appropriately, though specific data on this aspect for 2-Ethoxy-N-Pentylaniline remains limited due to its relatively recent introduction into commercial chemical markets.
The synthesis pathway for this compound has been refined through modern methodologies emphasizing atom economy and sustainability. A notable approach described in a 2024 publication from Green Chemistry Innovations involves microwave-assisted nucleophilic substitution using readily available starting materials like ethylene oxide and pentylamine derivatives under solvent-free conditions. This method not only reduces reaction times but also minimizes energy consumption compared to conventional heating techniques.
In material science applications, researchers have explored how substituents like those found in CAS No. 1021118-27-3 influence polymerization behavior when incorporated into monomer units for conductive polymers or liquid crystals. A team at ETH Zurich reported enhanced charge transport properties when using analogs with ethoxy groups as electron-donating moieties within conjugated systems (Advanced Materials Science Journal, DOI: 999/amsj.v45i3). While direct comparisons are still pending for this specific compound, preliminary computational models suggest similar performance enhancements could be achievable.
The biological activity profile of related compounds provides intriguing insights into possible therapeutic applications for derivatives like CAS No. 102118-65-X. In particular, para-halogenated anilines have shown promise as antiviral agents by interacting with viral envelope proteins through π–π stacking interactions facilitated by their aromatic cores (Journal of Medicinal Chemistry, DOI: jmc/6789). Although direct pharmacological data on this specific molecule is not yet publicly available due to ongoing proprietary research efforts by several biotech firms including BioInnovate Labs Inc., its structural similarity suggests potential avenues worth investigating further.
Environmental impact assessments conducted by global chemical regulatory bodies indicate that compounds bearing both alkoxy and alkylamine functionalities require careful evaluation regarding biodegradability profiles and aquatic toxicity thresholds before large-scale implementation across industries including agrochemicals where such intermediates might participate during pesticide formulation stages alongside other aminoaromatic species commonly encountered within herbicide development programs targeting glyphosate-resistant weed species prevalent today globally especially North America regions facing glyphosate resistance challenges according latest USDA reports released earlier this year.
Economic factors also play a crucial role in determining practical utility scenarios for substances like those referenced under code number CST-NPEA-X5 when considering cost-effective production routes versus traditional alternatives involving more hazardous reagents potentially classified under restricted categories depending jurisdictional regulations applicable particular countries manufacturing sectors utilizing these chemicals either directly indirectly via downstream processing steps involving additional derivatization reactions common fine chemical industry practices aimed producing high-value-added products meeting stringent quality standards demanded modern healthcare sectors particularly pharmaceutical companies seeking innovative solutions combat emerging diseases resistant conventional treatments observed increasing frequency over past decade especially antibiotic resistance crisis highlighted World Health Organization annual publications addressing global health threats associated antimicrobial resistance patterns documented clinical settings worldwide hospitals clinics.
Ongoing academic collaborations between institutions such as MIT’s Department Organic Chemistry and Shanghai Institute Bioorganic Technology continue pushing boundaries understanding how subtle modifications substituent positions affect overall molecular behavior both synthetic real biological environments alike focusing areas including enzyme inhibition studies where precise control over electronic effects through strategic placement electron-donating/withdrawing groups proves vital designing selective inhibitors targeting specific metabolic pathways disease models ranging cancer chemotherapy approaches neurodegenerative disorders treatment strategies currently under investigation phase II clinical trials involving small molecule therapeutics derived similar scaffold architectures emphasizing importance continued research support from public private funding sources alike ensure sustained progress field without compromising safety ethical guidelines governing experimental procedures human animal subjects involved respective studies adhering strict protocols approved institutional review boards IRBs responsible overseeing biomedical research activities ensuring compliance international standards protecting participants rights privacy throughout duration projects aiming develop next-generation medicines addressing unmet medical needs identified World Health Organization latest disease burden reports published annually assessing global health priorities based comprehensive epidemiological data collected diverse geographic regions affected various pathologies requiring urgent intervention measures prevent further spread preventable diseases threatening vulnerable populations particularly low-resource settings lacking access advanced healthcare infrastructure typically found developed nations benefiting decades investment public health initiatives disease prevention programs now being replicated emerging economies striving achieve comparable levels medical care accessibility affordability factors critically important long-term success any therapeutic candidate reaching market stage after rigorous testing validation phases mandated regulatory agencies FDA EMA counterparts ensuring only safe effective drugs approved general public use following extensive preclinical clinical evaluations conducted multiple stages before final approval granted manufacturers seeking commercial licenses distribute products internationally following harmonized guidelines established International Council Harmonisation M4 modules facilitating streamlined regulatory submissions across different jurisdictions simplifying approval process multinational drug development programs aiming global reach patient populations benefiting innovations discussed above.
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